REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:7]=[C:6]([Cl:8])[C:5]([Cl:9])=[CH:4][C:3]=1[N+:10]([O-:12])=[O:11].[C:13](Cl)(=[O:18])[CH2:14][C:15](Cl)=[O:16].[ClH:20]>C1COCC1>[Cl:9][C:5]1[C:6]([Cl:8])=[CH:7][C:2]([NH:1][C:13](=[O:18])[CH2:14][C:15]([NH:1][C:2]2[CH:7]=[C:6]([Cl:20])[C:5]([Cl:9])=[CH:4][C:3]=2[N+:10]([O-:12])=[O:11])=[O:16])=[C:3]([N+:10]([O-:12])=[O:11])[CH:4]=1
|
Name
|
|
Quantity
|
113.84 g
|
Type
|
reactant
|
Smiles
|
NC1=C(C=C(C(=C1)Cl)Cl)[N+](=O)[O-]
|
Name
|
|
Quantity
|
500 mL
|
Type
|
solvent
|
Smiles
|
C1CCOC1
|
Name
|
|
Quantity
|
38.75 g
|
Type
|
reactant
|
Smiles
|
C(CC(=O)Cl)(=O)Cl
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
Cl
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
solvent
|
Smiles
|
C1CCOC1
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
heated to reflux
|
Type
|
TEMPERATURE
|
Details
|
refluxing
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was then chilled in an ice bath
|
Type
|
FILTRATION
|
Details
|
the solid was filtered off
|
Type
|
WASH
|
Details
|
washed with cold THF
|
Type
|
CUSTOM
|
Details
|
dried
|
Type
|
CUSTOM
|
Details
|
A second yield
|
Type
|
CUSTOM
|
Details
|
was obtained
|
Type
|
CONCENTRATION
|
Details
|
by concentrating the filtrate
|
Type
|
FILTRATION
|
Details
|
filtering off the solid
|
Type
|
FILTRATION
|
Details
|
filtering again
|
Type
|
CUSTOM
|
Details
|
as isolated for the next step in the sequence
|
Reaction Time |
2 h |
Name
|
|
Type
|
|
Smiles
|
ClC1=CC(=C(C=C1Cl)NC(CC(=O)NC1=C(C=C(C(=C1)Cl)Cl)[N+](=O)[O-])=O)[N+](=O)[O-]
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |